Cas no 161105-54-0 (3-Amino-butyric acid tert-butyl ester)

3-Amino-butyric acid tert-butyl ester structure
161105-54-0 structure
Product Name:3-Amino-butyric acid tert-butyl ester
CAS No:161105-54-0
MF:C8H17NO2
MW:159.2260825634
MDL:MFCD00798294
CID:157627
PubChem ID:7021083
Update Time:2025-07-31

3-Amino-butyric acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 3-aminobutanoate
    • 3-AMINO-BUTYRIC ACID TERT-BUTYL ESTER
    • Butanoic acid,3-amino-, 1,1-dimethylethyl ester, (3S)-
    • tert-Butyl (3S)-3-aminobutanoate
    • tButyl-(3S)-3-aminobutanoate
    • (S)-1,1-DIMETHYLETHYL 3-AMINOBUTANOATE
    • tert-Butyl-(3S)-3-amino-3-butanoate hydrochloride
    • tert-Butyl (3S)-3-aminobutanoate,95%
    • 161105-54-0
    • MFCD00798294
    • BFFNZGWJTHWUMY-LURJTMIESA-N
    • EN300-2053049
    • (S)-tert-Butyl3-aminobutanoate
    • Butanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3S)-
    • TERT-BUTYL-(3S)-3-AMINOBUTANOATE
    • SCHEMBL318355
    • tert-butyl (S)-3-aminobutyrate
    • AKOS017343727
    • TERT-BUTYL(3S)-3-AMINOBUTANOATE
    • 1,1-dimethylethyl (3S)-3-aminobutanoate
    • 1,1-dimethylethyl(35)-3-aminobutanoate
    • tert-butyl (S)-3-aminobutanoate
    • G50842
    • DB-328169
    • 3-Amino-butyric acid tert-butyl ester
    • MDL: MFCD00798294
    • Inchi: 1S/C8H17NO2/c1-6(9)5-7(10)11-8(2,3)4/h6H,5,9H2,1-4H3/t6-/m0/s1
    • InChI Key: BFFNZGWJTHWUMY-LURJTMIESA-N
    • SMILES: O(C(C[C@H](C)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 159.12600
  • Monoisotopic Mass: 160.133754
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 75.6

Experimental Properties

  • Color/Form: White solid
  • Density: g/cm3
  • Boiling Point: 207.1°Cat760mmHg
  • Flash Point: 76.9°C
  • Refractive Index: 1.423-1.427
  • PSA: 52.32000
  • LogP: 1.76570
  • Solubility: Not available

3-Amino-butyric acid tert-butyl ester Security Information

  • Hazardous Material transportation number:UN 2735
  • Hazard Category Code: 34
  • Safety Instruction: S45
  • Hazardous Material Identification: C
  • Safety Term:S45-36/37/39-26
  • Risk Phrases:R34

3-Amino-butyric acid tert-butyl ester Pricemore >>

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3-Amino-butyric acid tert-butyl ester Production Method

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